Cas no 2002128-44-9 (4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: 4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 2002128-44-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6065006
• PubChem ID: 165658678
• Update Time: 2024-01-10

4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-tert-butyl-1H-pyrazol-4-yl)butan-2-ol
• 2002128-44-9
• EN300-1743103

• Inchi： 1S/C11H20N2O/c1-9(14)5-6-10-7-12-13(8-10)11(2,3)4/h7-9,14H,5-6H2,1-4H3
• InChI Key： JCJYZGJJRBXXNN-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų